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Compound of Interest

Compound Name: 3-Bromo-4-fluorobenzyl alcohol

Cat. No.: B1333232

An In-Depth Technical Guide to 3-Bromo-4-fluorobenzyl Alcohol

For researchers, scientists, and professionals in drug development, 3-Bromo-4-fluorobenzyl
alcohol is a key building block in the synthesis of complex organic molecules. Its halogenated
phenyl ring structure makes it a versatile reagent for creating novel compounds with specific
biological activities, particularly in the development of pharmaceuticals and agrochemicals.[1]
This technical guide provides a detailed overview of its fundamental properties.

Core Molecular Data

The essential molecular information for 3-Bromo-4-fluorobenzyl alcohol is summarized in the
table below.

Identifier Value Source
Molecular Formula C7H6BrFO [1112][3]
Molecular Weight 205.03 g/mol [1]

CAS Number 77771-03-0 [1]12113]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-4-fluorobenzyl alcohol is
provided below. These characteristics are vital for its application in various experimental

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1333232?utm_src=pdf-interest
https://www.benchchem.com/product/b1333232?utm_src=pdf-body
https://www.benchchem.com/product/b1333232?utm_src=pdf-body
https://www.benchchem.com/product/b1333232?utm_src=pdf-body
https://www.chemimpex.com/products/46285
https://www.benchchem.com/product/b1333232?utm_src=pdf-body
https://www.chemimpex.com/products/46285
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2699619.htm
https://lzhschemical.com/en/eshowProDetail.asp?ProID=1554
https://www.chemimpex.com/products/46285
https://www.chemimpex.com/products/46285
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2699619.htm
https://lzhschemical.com/en/eshowProDetail.asp?ProID=1554
https://www.benchchem.com/product/b1333232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

settings.
Property Value
Appearance Colorless to light orange to yellow clear liquid
Density 1.67 g/mL
Boiling Point 90 °C @ 0.2 mmHg
Refractive Index n20D 1.56
Purity =>98% (GC)

Logical Relationship of Core Properties

The following diagram illustrates the relationship between the compound's name, its chemical
formula, and its molecular weight.

3-Bromo-4-fluorobenzyl Alcohol Properties
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Core Properties of 3-Bromo-4-fluorobenzyl Alcohol

Experimental Protocol: Synthesis Overview
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The synthesis of 3-bromo-4-fluoro-benzyl alcohol can be achieved through the reduction of 3-
bromo-4-fluoro-benzoic acid.[4][5] A general experimental workflow is outlined below.

Synthesis Workflow

Start: 3-bromo-4-fluoro-benzoic acid
in Tetrahydrofuran

'

Add Triethylamine and
Chloroformic acid methyl ester

Filter precipitated hydrochloride

Add Sodium borohydride solution

Aqueous workup and extraction
with Methylene chloride

Dry and remove solvent

End Product:
3-bromo-4-fluoro-benzyl alcohol

Click to download full resolution via product page

Synthesis of 3-Bromo-4-fluorobenzyl Alcohol

A detailed protocol involves dissolving 3-bromo-4-fluoro-benzoic acid and chloroformic acid
methyl ester in tetrahydrofuran.[4] Triethylamine is then added, leading to the precipitation of
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hydrochloride, which is subsequently filtered off.[4] A solution of sodium borohydride in water is
added to the filtrate, and the reaction is stirred for several hours.[4][5] The final product is
obtained after an aqueous workup, extraction with methylene chloride, drying of the organic
phase, and removal of the solvent in vacuo, yielding 3-bromo-4-fluoro-benzyl alcohol as a
colorless oil.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

